3-methoxy-4-(4-methyl-1H-imidazol-1-yl)benzonitrile
Overview
Description
“3-methoxy-4-(4-methyl-1H-imidazol-1-yl)benzonitrile” is a chemical compound with the CAS Number: 1243204-92-3 . It has a molecular weight of 213.24 . The IUPAC name for this compound is 3-methoxy-4-(4-methyl-1H-imidazol-1-yl)benzonitrile . It is a solid at room temperature .
Molecular Structure Analysis
The InChI code for “3-methoxy-4-(4-methyl-1H-imidazol-1-yl)benzonitrile” is 1S/C12H11N3O/c1-9-7-15(8-14-9)11-4-3-10(6-13)5-12(11)16-2/h3-5,7-8H,1-2H3 . This indicates the molecular structure of the compound.Physical And Chemical Properties Analysis
“3-methoxy-4-(4-methyl-1H-imidazol-1-yl)benzonitrile” is a solid at room temperature . It has a molecular weight of 213.24 . .Scientific Research Applications
Probing Tool for SOCE Assays
Imidazole derivatives are used as probing tools for Store-Operated Calcium Entry (SOCE) assays . SOCE is a major pathway for calcium signaling in cells, which is crucial for various cellular functions such as cell proliferation, differentiation, and gene expression .
Inhibitor of CRAC Channels
Imidazole derivatives, such as SKF-96365, have been identified as inhibitors of the CRAC (Calcium Release-Activated Calcium) channel . These channels play a key role in SOCE and are involved in various physiological processes .
Anticancer Applications
Some imidazole derivatives have shown potential in cancer treatment. For instance, SKF-96365, an imidazole derivative, has been found to prevent the development of tumor metastasis in a mouse model of breast cancer .
Broad Spectrum of Biological Activities
Imidazole derivatives exhibit a wide range of biological activities, including antibacterial, antimycobacterial, anti-inflammatory, antitumor, antidiabetic, anti-allergic, antipyretic, antiviral, antioxidant, anti-amoebic, antihelmintic, antifungal, and ulcerogenic activities .
Core Structure in Pharmaceuticals
Imidazole is a core structure in many pharmaceuticals, including clemizole (antihistaminic agent), etonitazene (analgesic), enviroxime (antiviral), astemizole (antihistaminic agent), omeprazole, pantoprazole (antiulcer), thiabendazole (antihelmintic), nocodazole (antinematodal), metronidazole, nitroso-imidazole (bactericidal), megazol (trypanocidal), azathioprine (anti rheumatoid arthritis), dacarbazine (Hodgkin’s disease), tinidazole, ornidazole (antiprotozoal and antibacterial), etc .
Synthon in Drug Development
Imidazole has become an important synthon in the development of new drugs . Its derivatives show different biological activities, making it a valuable building block in medicinal chemistry .
Safety and Hazards
Future Directions
While specific future directions for “3-methoxy-4-(4-methyl-1H-imidazol-1-yl)benzonitrile” are not available in the search results, imidazole compounds are of significant interest in the development of new drugs . They show a broad range of biological activities and are present in many commercially available drugs .
Mechanism of Action
Target of Action
The primary targets of 3-methoxy-4-(4-methyl-1H-imidazol-1-yl)benzonitrile are currently unknown
Biochemical Pathways
Without knowledge of the compound’s primary targets, it’s challenging to summarize the affected biochemical pathways and their downstream effects . Future studies could provide insights into these aspects.
Pharmacokinetics
It is predicted to have high gastrointestinal absorption and permeability across the blood-brain barrier . The compound is also predicted to inhibit CYP1A2, an enzyme involved in drug metabolism .
Result of Action
The molecular and cellular effects of 3-methoxy-4-(4-methyl-1H-imidazol-1-yl)benzonitrile’s action are currently unknown
properties
IUPAC Name |
3-methoxy-4-(4-methylimidazol-1-yl)benzonitrile |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H11N3O/c1-9-7-15(8-14-9)11-4-3-10(6-13)5-12(11)16-2/h3-5,7-8H,1-2H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
PHDBCCIZTKTFGY-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CN(C=N1)C2=C(C=C(C=C2)C#N)OC |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H11N3O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
213.23 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
3-methoxy-4-(4-methyl-1H-imidazol-1-yl)benzonitrile | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![(E)-3-Methyl-3H-imidazo[4,5-b]pyridine-6-carbaldehyde oxime](/img/structure/B1393123.png)
